Cas no 2228382-23-6 (4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid)

• Product Name: 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid
• CAS No: 2228382-23-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6082780
• PubChem ID: 165837407
• Update Time: 2025-10-31

4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid
• 2228382-23-6
• EN300-1787592

• Inchi： 1S/C10H12FNO2/c1-7(10(13)14)2-3-9-6-8(11)4-5-12-9/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： FNNPJWGRYPVSFX-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid

Professional Introduction to 4-(4-fluoropyridin-2-yl)-2-methylbutanoic Acid (CAS No. 2228382-23-6)

4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid, with the chemical identifier CAS No. 2228382-23-6, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of fluorinated pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, characterized by a 4-fluoropyridin-2-yl moiety attached to a 2-methylbutanoic acid backbone, imparts distinct chemical and pharmacological properties that make it a valuable candidate for further exploration.

The 4-fluoropyridin-2-yl group is known for its ability to modulate various biological pathways, particularly in the context of enzyme inhibition and receptor binding. The fluorine atom's electronegativity introduces a polar character to the pyridine ring, enhancing its interaction with biological targets. This feature has been leveraged in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases, which play crucial roles in numerous diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridine derivatives as therapeutic agents. The compound 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid has emerged as a promising candidate due to its unique structural features. Studies have demonstrated its potential in inhibiting specific enzymes associated with metabolic pathways, making it a candidate for applications in metabolic disorders and obesity-related conditions. The presence of the 2-methylbutanoic acid moiety further contributes to its pharmacological profile by enhancing solubility and bioavailability, which are critical factors in drug design.

The synthesis of 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated pyridine core. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The biological activity of 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid has been extensively studied in various preclinical models. Preliminary findings suggest that it exhibits inhibitory effects on enzymes involved in signal transduction pathways, which are aberrantly activated in many diseases. For instance, research indicates that this compound may interfere with the activity of tyrosine kinases, which are overexpressed in certain types of cancer. Additionally, its interaction with G protein-coupled receptors has been explored, revealing potential applications in treating neurological disorders.

The pharmacokinetic properties of 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid are also of great interest. Studies have shown that it exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for therapeutic use. Furthermore, its metabolic stability has been assessed through in vitro studies, which indicate that it is resistant to degradation by major cytochrome P450 enzymes. This stability is crucial for maintaining drug efficacy throughout its circulation in the body.

In conclusion, 4-(4-fluoropyridin-2-yl)-2-methylbutanoic acid (CAS No. 2228382-23-6) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical conditions.